9-(3,4-dimethylphenyl)-1-methyl-3-(3-methylbutyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• IUPAC Name: 9-(3,4-dimethylphenyl)-1-methyl-3-(3-methylbutyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C22H29N5O2/c1-14(2)9-12-27-20(28)18-19(24(5)22(27)29)23-21-25(10-6-11-26(18)21)17-8-7-15(3)16(4)13-17/h7-8,13-14H,6,9-12H2,1-5H3
• InChI Key: JFQMGQABINELMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CCCN3C2=NC4=C3C(=O)N(C(=O)N4C)CCC(C)C)C
• Molecular Formula: C22H29N5O2
• Molecular Weight: 395.5 g/mol

Description

Synthesis Analysis

Methods have been developed for the synthesis of this compound. When 5-acetyl-4-aminopyrimidines are heated under reflux with MeONa in BuOH , they undergo acylation with carboxylic anhydrides or acid chlorides, leading to the formation of pyrido [2,3-d]pyrimidin-5-one derivatives . The acetyl methyl group and the amide carbonyl moiety play crucial roles in this cyclization process. Additionally, the presence of an activated CH₂ group (e.g., PhCH₂) in the amide moiety can lead to the formation of pyrido [2,3-d]pyrimidin-7-one derivatives . Furthermore, the reaction of 5-acetyl-4-aminopyrimidines with carboxylic acid chlorides under reflux in xylene followed by base addition affords pyrimidino [4,5-d] [1,3]oxazines .

Mechanism of Action

The precise mechanism of action for API-1 depends on its specific target. For instance, it may act as a tyrosine kinase inhibitor (e.g., TKI-28) or a cyclin-dependent kinase (CDK4) inhibitor . These interactions play a crucial role in its antiproliferative and other biological effects.